N-(3-methoxyphenyl)-2-propionylhydrazinecarbothioamide

• IUPAC Name: 1-(3-methoxyphenyl)-3-(propanoylamino)thiourea
• InChI: InChI=1S/C11H15N3O2S/c1-3-10(15)13-14-11(17)12-8-5-4-6-9(7-8)16-2/h4-7H,3H2,1-2H3,(H,13,15)(H2,12,14,17)
• InChI Key: HMDJNJOVSNQASN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC(=S)NC1=CC(=CC=C1)OC
• Molecular Formula: C11H15N3O2S
• Molecular Weight: 253.32 g/mol

Description

N-(3-methoxyphenyl)-2-propionylhydrazinecarbothioamide belongs to the family of hydrazinecarbothioamides, compounds characterized by their containing a hydrazine group (-NH-NH2) linked to a carbothioamide function (-CSNH2). These molecules have been extensively studied for their chemical reactivity, potential as ligands in coordination chemistry, and for their interesting structural properties.

Synthesis Analysis

The synthesis of compounds similar to N-(3-methoxyphenyl)-2-propionylhydrazinecarbothioamide typically involves the reaction of thiosemicarbazide with various aldehydes or ketones in the presence of ethanol or other solvents. For instance, a related compound was synthesized by reacting thiosemicarbazide with 2-hydroxy-3-methoxybenzaldehyde in dry ethanol, highlighting the versatility of these reactions for producing a wide array of derivatives through condensation processes (Channar et al., 2019).

Molecular Structure Analysis

The molecular structure of hydrazinecarbothioamides is often elucidated using spectroscopic techniques like FT-IR, 1H NMR, and 13C NMR, complemented by single-crystal X-ray diffraction. These methods provide detailed insights into the molecule's framework, including bond lengths, angles, and the arrangement of functional groups, critical for understanding their reactivity and interaction capabilities.

Chemical Reactions and Properties

Hydrazinecarbothioamides engage in various chemical reactions, reflecting their rich reactivity profile. They can participate in nucleophilic addition reactions, cyclization, and serve as ligands in coordination complexes with transition metals, demonstrating a broad spectrum of chemical behavior. This versatility underlines their utility in synthetic chemistry for creating complex molecules and materials with specific functions.

Physical Properties Analysis

The physical properties of N-(3-methoxyphenyl)-2-propionylhydrazinecarbothioamide, like solubility, melting point, and crystalline structure, are influenced by its molecular geometry and intermolecular forces. X-ray crystallography studies provide essential data on the crystalline structure, offering clues about the material's stability, solubility, and interaction with other molecules.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and ability to form complexes with metals, are pivotal. These characteristics are explored through experimental studies, often involving reactions with specific reagents to investigate the compound's behavior in synthetic pathways and its potential as a precursor for more complex systems.

• (Channar et al., 2019)